1-(4-bromophenyl)-3-hydroxy-5-(4-methoxyphenyl)-4-tosyl-1H-pyrrol-2(5H)-one

• IUPAC Name: 1-(4-bromophenyl)-4-hydroxy-2-(4-methoxyphenyl)-3-(4-methylphenyl)sulfonyl-2H-pyrrol-5-one
• InChI: InChI=1S/C24H20BrNO5S/c1-15-3-13-20(14-4-15)32(29,30)23-21(16-5-11-19(31-2)12-6-16)26(24(28)22(23)27)18-9-7-17(25)8-10-18/h3-14,21,27H,1-2H3
• InChI Key: ADKTXPUIJIGZNX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)C2=C(C(=O)N(C2C3=CC=C(C=C3)OC)C4=CC=C(C=C4)Br)O
• Molecular Formula: C24H20BrNO5S
• Molecular Weight: 514.4 g/mol

Description

The compound is a complex organic molecule. It contains several functional groups, including a bromophenyl group, a methoxyphenyl group, a hydroxy group, and a tosyl group attached to a pyrrol-2(5H)-one ring.

Scientific Research Applications

Phosphonic Acid and Related Compounds

Phosphonic acids and related compounds have wide-ranging applications in bioactive properties (such as drugs and pro-drugs), bone targeting, design of supramolecular or hybrid materials, surface functionalization, analytical purposes, medical imaging, and as phosphoantigen. These applications span across chemistry, biology, and physics, underlining the significance of the synthesis of phosphonic acids and related structures for numerous research projects (Sevrain, Berchel, Couthon, & Jaffrès, 2017).

Hydroxycoumarins

Hydroxycoumarins, particularly 3-hydroxycoumarin, have demonstrated importance due to their chemical, photochemical, and biological properties. They serve as precursors in various fields, including genetics, pharmacology, and microbiology. The synthesis and reactivity of 3-hydroxycoumarin have been explored, leading to the development of various heterocyclic compounds and showcasing the compound's relevance in scientific research (Yoda, 2020).

Supramolecular Capsules

The self-assembly of supramolecular capsules from calixpyrrole components represents a significant area of study. Calix[4]pyrroles, due to their ease of synthesis and structural analogy with calix[4]arenes, have been utilized in creating molecular capsules with potential applications in various fields. These capsules have been developed through different approaches, such as direct rim-to-rim interactions and anion coordination, demonstrating the versatility of calixpyrrole derivatives in supramolecular chemistry (Ballester, 2011).

Mechanism of Action

The mechanism of action of this compound is not known as it likely depends on the context in which it’s used. For example, in a biological context, it would depend on the specific biological target of the compound.

Safety and Hazards

The safety and hazards associated with this compound are not known. It’s important to handle all chemicals with appropriate safety precautions.

Future Directions

The future directions for this compound would likely depend on its intended use. For example, if it’s being studied for potential medicinal properties, future research could involve testing its efficacy and safety in biological models.